N-(4-methylbenzyl)-3-{methyl[(4-methylphenyl)sulfonyl]amino}thiophene-2-carboxamide

• IUPAC Name: 3-[methyl-(4-methylphenyl)sulfonylamino]-N-[(4-methylphenyl)methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C21H22N2O3S2/c1-15-4-8-17(9-5-15)14-22-21(24)20-19(12-13-27-20)23(3)28(25,26)18-10-6-16(2)7-11-18/h4-13H,14H2,1-3H3,(H,22,24)
• InChI Key: OAENWPVPNMCODR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2=C(C=CS2)N(C)S(=O)(=O)C3=CC=C(C=C3)C
• Molecular Formula: C21H22N2O3S2
• Molecular Weight: 414.5 g/mol

Description

The compound “N-(4-methylbenzyl)-3-{methyl[(4-methylphenyl)sulfonyl]amino}thiophene-2-carboxamide” is a complex organic molecule that contains several functional groups, including a thiophene ring, a sulfonamide group, and an amide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are typically used to analyze the structure of complex organic molecules.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the amide group might be hydrolyzed under acidic or basic conditions, and the thiophene ring might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the sulfonamide and amide would likely make it somewhat soluble in water.

Scientific Research Applications

Solid Phase Synthesis

A study by Luo and Huang (2004) highlights the use of similar compounds in solid phase synthesis techniques. They synthesized N-p-Methylbenzyl benzamide using a polymer-supported method, demonstrating the potential of such compounds in advanced synthetic chemistry (Luo & Huang, 2004).

Aromatic Sulfonamide Inhibitors

Compounds like N-(4-methylbenzyl)-3-{methyl[(4-methylphenyl)sulfonyl]amino}thiophene-2-carboxamide have been studied for their inhibitory effects on enzymes. Supuran et al. (2013) synthesized and assessed aromatic sulfonamide inhibitors, showcasing their potential in inhibiting carbonic anhydrase isoenzymes, which are crucial for various physiological functions (Supuran, Maresca, Gregáň, & Remko, 2013).

Gewald Reaction Applications

In the presence of water and triethylamine, similar compounds can facilitate the formation of 2-amino-3-carboxamide derivatives of thiophene, as shown by Abaee and Cheraghi (2013). This process, known as the Gewald reaction, is significant in organic synthesis, especially in room-temperature conditions (Abaee & Cheraghi, 2013).

Cytotoxic Evaluation

Govindaraj et al. (2021) evaluated substituted sulfonamide Schiff bases for their cytotoxic activity, particularly against breast cancer cell lines. This illustrates the potential use of similar compounds in the development of chemotherapeutic agents (Govindaraj et al., 2021).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many sulfonamides are used as antibiotics, where they inhibit the synthesis of folic acid in bacteria.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. Proper handling and disposal procedures should be followed to minimize risk.